4-((1-(2-methylbenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-propylcyclohexanecarboxamide

• IUPAC Name: 4-[[1-[(2-methylphenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]methyl]-N-propylcyclohexane-1-carboxamide
• InChI: InChI=1S/C25H31N3O3S/c1-3-13-26-23(29)19-10-8-18(9-11-19)15-28-24(30)22-21(12-14-32-22)27(25(28)31)16-20-7-5-4-6-17(20)2/h4-7,12,14,18-19H,3,8-11,13,15-16H2,1-2H3,(H,26,29)
• InChI Key: LFOXXJZRSLSPFO-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1CCC(CC1)CN2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC=CC=C4C
• Molecular Formula: C25H31N3O3S
• Molecular Weight: 453.6 g/mol
• CAS No.: 941962-85-2

Description

4-((1-(2-methylbenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-propylcyclohexanecarboxamide is a useful research compound. Its molecular formula is C25H31N3O3S and its molecular weight is 453.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

Thieno[3,2-d]pyrimidines have been the focus of synthetic methodologies aiming at diversifying the chemical space for potential medicinal chemistry applications. For instance, novel synthetic pathways have been established for the preparation of thieno[2,3-d]pyrimidines and related scaffolds, showcasing their versatility in accessing a wide range of biologically relevant structures (Dyachenko et al., 2015; El‐Barbary et al., 1995). These methodologies facilitate the exploration of thieno[3,2-d]pyrimidines in drug discovery, particularly in the design of compounds with novel mechanisms of action.

Antimicrobial and Anticancer Properties

The thieno[3,2-d]pyrimidine scaffold has been utilized in the synthesis of compounds displaying promising antimicrobial and anticancer activities. Research has shown that derivatives of thieno[3,2-d]pyrimidines exhibit significant biological activities, including antimicrobial and potential anticancer properties, highlighting their relevance in the development of new therapeutic agents (Kolisnyk et al., 2015; Rahmouni et al., 2016). These studies underscore the potential of thieno[3,2-d]pyrimidine derivatives in addressing various bacterial and cancer-related challenges.

Solid-phase Synthesis

The exploration of solid-phase synthesis techniques for thieno[3,2-d]pyrimidine derivatives demonstrates the adaptability and efficiency of modern synthetic approaches. Such methodologies enable the rapid generation of compound libraries for high-throughput screening, a critical step in the drug discovery process (Ahn & Jeon, 2021). This highlights the utility of thieno[3,2-d]pyrimidines in streamlined synthetic and screening campaigns aimed at identifying new therapeutic candidates.